Cas no 54985-61-4 (n-[bis(methylthio)methylene]glycine ethyl ester)

• Product Name: n-[bis(methylthio)methylene]glycine ethyl ester
• CAS No: 54985-61-4
• MF: C₇H₁₃NO₂S₂
• MW: 207.313619375229
• CID: 943171
• PubChem ID: 10965701
• Update Time: 2025-04-19

n-[bis(methylthio)methylene]glycine ethyl ester Chemical and Physical Properties

Names and Identifiers

• n-[bis(methylthio)methylene]glycine ethyl ester
• AG-F-91916
• CL 3143
• CTK1G8886
• Dimethyl N-(ethoxycarbonylmethyl)iminodithiocarbonate
• ETHYL 2-(BIS(METHYLTHIO)METHYLENEAMINO)ACETATE
• ETHYL 2-{[BIS(METHYLSULFANYL)METHYLIDENE]AMINO}ACETATE
• ethyl N-(bis-(methylthio)-methylene)glycinate
• ethyl N-[bis(methylsulfanyl)methylene]glycinate
• N-[bis(methylthio)methylen]glycine ethyl ester
• IBHAJSHOFWNLDW-UHFFFAOYSA-N
• Ethyl 2-[bis(methylsulfanyl)methylideneamino]acetate
• 54985-61-4
• N-(bis-(methylthio)-methylene)-glycine ethyl ester
• DTXSID40450085
• SCHEMBL3894516
• DB-320801
• N-[bis(methylthio)methylene]glycineethylester

• Inchi： 1S/C7H13NO2S2/c1-4-10-6(9)5-8-7(11-2)12-3/h4-5H2,1-3H3
• InChI Key： IBHAJSHOFWNLDW-UHFFFAOYSA-N
• SMILES： S(C)/C(=N/CC(=O)OCC)/SC

Computed Properties

• Exact Mass: 207.03889
• Monoisotopic Mass: 207.03877100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• Density: 1.151
• Boiling Point: 276.289°C at 760 mmHg
• Flash Point: 120.895°C
• Refractive Index: 1.525
• PSA: 38.66